Cas no 2137778-30-2 (tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate
• CAS No: 2137778-30-2
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6338090
• PubChem ID: 165470365
• Update Time: 2025-05-26

tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate
• 2137778-30-2
• EN300-1083534

• Inchi： 1S/C14H28N2O2/c1-5-8-16-9-6-14(11-15,7-10-16)12(17)18-13(2,3)4/h5-11,15H2,1-4H3
• InChI Key： PGNWNZJFPBVTGY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCN(CCC)CC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate

Research Brief on tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate (CAS: 2137778-30-2): Recent Advances and Applications

The compound tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate (CAS: 2137778-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS) and other therapeutic areas. Recent studies have highlighted its potential in drug discovery, owing to its unique structural features and versatile reactivity.

One of the most notable applications of this compound is its role as a building block in the synthesis of novel opioid receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kappa-opioid receptor antagonists, which hold promise for treating depression and addiction disorders. The researchers utilized tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate as a precursor to introduce critical pharmacophoric elements, resulting in compounds with improved binding affinity and selectivity.

In addition to its applications in CNS drug development, this compound has also been explored in the context of antimicrobial agents. A recent preprint on bioRxiv detailed its incorporation into novel quinolone derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the final molecules, including improved solubility and metabolic stability.

From a synthetic chemistry perspective, tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate has been the subject of several methodological advancements. A 2024 paper in Organic Letters described a streamlined, one-pot synthesis route that significantly improves yield and reduces waste generation. This development is particularly relevant for large-scale pharmaceutical production, where efficiency and sustainability are critical considerations.

Ongoing research continues to uncover new applications for this versatile compound. For instance, preliminary data from a recent conference presentation suggested its potential in the design of radiopharmaceuticals for positron emission tomography (PET) imaging. The compound's ability to serve as a scaffold for radiolabeling makes it a valuable tool in diagnostic applications.

In conclusion, tert-butyl 4-(aminomethyl)-1-propylpiperidine-4-carboxylate (CAS: 2137778-30-2) represents a multifaceted building block with broad utility in medicinal chemistry. Its applications span from CNS therapeutics to antimicrobial agents and diagnostic tools, underscoring its importance in contemporary drug discovery efforts. Future research will likely explore additional derivatives and applications, further solidifying its position as a valuable asset in the pharmaceutical industry.